Cas no 873397-71-8 (Pyridine,5-bromo-2,3,4-trichloro-)

• Product Name: Pyridine,5-bromo-2,3,4-trichloro-
• CAS No: 873397-71-8
• MF: C₅HBrCl₃N
• MW: 261.331137418747
• CID: 709532
• PubChem ID: 53427255
• Update Time: 2025-10-12

Pyridine,5-bromo-2,3,4-trichloro- Chemical and Physical Properties

Names and Identifiers

• Pyridine,5-bromo-2,3,4-trichloro-
• 5-Bromo-2,3,4-trichloropyridine
• 5-Brom-2,3,4-trichlor-pyridin
• 5-bromo-2,3,4-trichloro-pyridine
• Pyridine,5-bromo-2,3,4-trichloro
• FT-0751855
• 873397-71-8
• DTXSID10699489

• Inchi： 1S/C5HBrCl3N/c6-2-1-10-5(9)4(8)3(2)7/h1H
• InChI Key： GMRXCEKFVWKPDN-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1Cl)Cl)Cl

Computed Properties

• Exact Mass: 258.83600
• Monoisotopic Mass: 258.836
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9A^2
• XLogP3: 3.8

Experimental Properties

• PSA: 12.89000
• LogP: 3.80430

Additional information on Pyridine,5-bromo-2,3,4-trichloro-

Recent Advances in the Study of Pyridine,5-bromo-2,3,4-trichloro- (CAS: 873397-71-8) and Its Applications in Chemical Biology and Pharmaceutical Research

Pyridine,5-bromo-2,3,4-trichloro- (CAS: 873397-71-8) is a halogenated pyridine derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique bromo- and trichloro-substitutions on the pyridine ring, serves as a versatile building block for the synthesis of more complex molecules with potential biological activities. Recent studies have explored its utility in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of Pyridine,5-bromo-2,3,4-trichloro- as a precursor in the synthesis of novel kinase inhibitors. The researchers utilized this compound to develop a series of derivatives targeting the ATP-binding site of specific kinases implicated in cancer progression. The study reported that the bromo- and trichloro-substitutions enhanced the binding affinity of the resulting inhibitors, leading to improved selectivity and potency. These findings highlight the compound's potential in the design of next-generation kinase inhibitors.

In addition to its applications in oncology, Pyridine,5-bromo-2,3,4-trichloro- has also been explored for its antimicrobial properties. A 2022 study in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of this compound exhibited significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a scaffold for developing new antibiotics.

Recent advancements in synthetic chemistry have further expanded the utility of Pyridine,5-bromo-2,3,4-trichloro-. A 2023 paper in Organic Letters described a novel catalytic method for the selective functionalization of this compound, enabling the efficient synthesis of diverse derivatives with tailored biological properties. This methodological breakthrough is expected to accelerate the discovery of new bioactive molecules based on this scaffold.

Despite these promising developments, challenges remain in the optimization of Pyridine,5-bromo-2,3,4-trichloro--based compounds for clinical applications. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed through further structural modifications and preclinical studies. Ongoing research aims to overcome these limitations while maximizing the therapeutic potential of this versatile chemical entity.

In conclusion, Pyridine,5-bromo-2,3,4-trichloro- (CAS: 873397-71-8) represents a valuable tool in chemical biology and drug discovery. Its unique structural features and demonstrated biological activities make it a promising candidate for the development of novel therapeutics. Future research should focus on optimizing its derivatives for improved pharmacokinetic properties and exploring its potential in other therapeutic areas, such as neurodegenerative diseases and inflammation.